1-(6-(4-Methyl-1H-imidazol-1-yl)pyridin-3-yl)ethanone

• IUPAC Name: 1-[6-(4-methylimidazol-1-yl)pyridin-3-yl]ethanone
• InChI: InChI=1S/C11H11N3O/c1-8-6-14(7-13-8)11-4-3-10(5-12-11)9(2)15/h3-7H,1-2H3
• InChI Key: AKVFGYABFRPYER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=NC=C(C=C2)C(=O)C
• Molecular Formula: C11H11N3O
• DSSTOX Substance ID: DTXSID10667507
• Molecular Weight: 201.22 g/mol
• CAS RN: 810662-41-0

Description

This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1,3-diazole and is an amphoteric in nature, showing both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It has become an important synthon in the development of new drugs. The main literature method for the synthesis of imidazole derivatives consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazole.

Synthesis routes and methods I

Procedure details

1-(6-chloro-pyridin-3-yl)-ethanone (7.00 g, 45.16 mmol) and 4-methylimidazole (11.11 g, 135.50 mmol) were combined in DMSO (35 ml), before addition of K2CO3. The mixture was heated at 110° C. for 22 h with rapid stirring. The reaction was then cooled to room temperature and poured into ice water (400 ml) with vigorous stirring for 15 min. The resulting precipitate was collected on a filter and washed generously with water. The resulting material was dried in vacuo to yield 19 as a tan solid (6.1 g, 67%). LC/MS: [M+1]+=202.2. C11H11N3O=201.2. 1H NMR (DMSO-d6) 300 MHz δ2.18 (3H, s), 2.63 (3H, s), 7.72 (1H, s), 7.87 (2H, d: J=9.0 Hz), 8.41 (2H, d, J=9.0 Hz), 8.51 (1H, s), 8.98 (1H, s).

Synthesis routes and methods II

Procedure details